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Compound of Interest

Compound Name: Dibenzyl carbonate
CAS No.: 3459-92-5
Cat. No.: B1582940
Get Quote
& J

CAS Number: 3459-92-5[1][2][3][4] Molecular Formula: C1sH1403[1][2][4]

This guide provides an in-depth overview of dibenzyl carbonate (DBC), a versatile reagent
with significant applications in organic synthesis, particularly within the pharmaceutical and
chemical research sectors.[3][5] This document outlines its chemical properties, synthesis
methodologies, and key applications, with a focus on its role as a benzylating agent and a
protecting group.

Chemical and Physical Properties

Dibenzyl carbonate is a white crystalline powder or a colorless low-melting solid.[4] Its key
physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference
Molecular Weight 242.27 g/mol [1112114]
Melting Point 27-33 °C [1][2][4]
Boiling Point 180-190 °C at 2 mmHg [1114]
Density Approximately 1.2 g/cm3 [3]

White to almost white powder
Appearance [1114]

or lump

N Sparingly soluble in water
Solubility . [1]
(0.099 g/L at 25°C)

Synthesis of Dibenzyl Carbonate

The synthesis of dibenzyl carbonate can be achieved through several methods, with a
notable emphasis on sustainable and phosgene-free approaches. A common and efficient
method involves the transesterification of a dialkyl carbonate, such as dimethyl carbonate
(DMC), with benzyl alcohol.[1][6]

Experimental Protocol: Catalytic Transesterification of
Dimethyl Carbonate

This protocol describes a sustainable approach to dibenzyl carbonate synthesis using a
heterogeneous catalyst.[1][2]

Materials:

Dimethyl carbonate (DMC)

Benzyl alcohol (BnOH)

Cesium fluoride on a-alumina (CsF/a-Al20s3) catalyst

ACS grade reagents were used. Benzyl alcohol was analyzed by GC for benzaldehyde
impurities and purified by vacuum distillation if impurities were > 1%.[7]
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Procedure:

In a reaction vessel, combine dimethyl carbonate and an excess of benzyl alcohol.

o Add the CsF/a-Al20s catalyst, typically at a low molar percentage (e.g., 1 mol%) relative to
the limiting reagent (DMC).

e Heat the reaction mixture to 90 °C with stirring.

o Monitor the reaction progress by suitable analytical techniques (e.g., GC-MS).
e Upon completion, the catalyst can be recovered by filtration.

e The excess benzyl alcohol can also be recovered and recycled.

o The product, dibenzyl carbonate, can be isolated and purified, with reported yields of up to
70%.[1][2]

Synthesis Workflow:
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Dibenzyl Carbonate Synthesis via Transesterification
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Caption: Workflow for the synthesis of dibenzyl carbonate.

Applications in Drug Development and Organic
Synthesis

Dibenzyl carbonate is a valuable reagent in organic synthesis, primarily utilized as a
benzylating agent and for the introduction of the benzyloxycarbonyl (Cbz or Z) protecting

group.[3][5]

N-Benzylation of Amines

Dibenzyl carbonate serves as an effective reagent for the N-benzylation of primary aliphatic
amines to yield N,N-dibenzyl derivatives.[8] This reaction can be efficiently catalyzed by
phosphonium salts under solventless conditions.[8]
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Experimental Protocol: Selective N,N-Dibenzylation of Primary Amines

This protocol outlines the general procedure for the N,N-dibenzylation of primary aliphatic
amines using dibenzyl carbonate in the presence of a phosphonium salt catalyst.[8]

Materials:

e Primary aliphatic amine

o Dibenzyl carbonate (DBNnC)

o Tetraalkylphosphonium salt (e.g., tetrabutylphosphonium bromide)

Procedure:

 In a glass reactor, combine the primary aliphatic amine and dibenzyl carbonate.

e Add a catalytic amount of the tetraalkylphosphonium salt.

e The reaction is carried out under solventless conditions.

e Heat the reaction mixture while stirring. The reaction is noted to be energy-intensive.[8]

o The phosphonium salt promotes high selectivity towards the N,N-dibenzylated amine over
the formation of the benzyl carbamate.[8]

e Monitor the reaction for completion.
e The N,N-dibenzylated product can be isolated and purified using standard techniques.

Logical Relationship in N-Benzylation:
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Caption: Influence of phosphonium salt on reaction selectivity.

Protecting Group Chemistry

The benzyloxycarbonyl (Cbz) group is a widely used amine-protecting group in peptide
synthesis and the synthesis of complex molecules.[9][10] While benzyl chloroformate is
traditionally used for this purpose, dibenzyl carbonate offers a less hazardous alternative for
the introduction of the Cbz group.

The stability of the Cbz group under various conditions and its selective removal make it a
valuable tool for synthetic chemists.[10] Its application is crucial in multi-step syntheses
common in drug discovery to prevent unwanted side reactions.[5]

Other Applications

Beyond its primary roles in benzylation and protection, dibenzyl carbonate finds use in other
industrial applications:
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« Polymer Production: It can be used as a plasticizer and modifier to enhance the flexibility
and durability of polymers like PVC.[3][11]

o Cosmetics: Its emollient properties are utilized in creams and lotions to improve skin feel and
moisture retention.[3][11]

+ Flavors and Fragrances: It is used in the formulation of flavors and fragrances.[3]

In conclusion, dibenzyl carbonate is a multifaceted compound with significant utility in
research and development. Its favorable properties and diverse applications, particularly as a
safer alternative for benzylation and Cbz protection, underscore its importance for scientists
and professionals in the field of drug development and organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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